Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Pivaloyl Cyanide: Core Chemical Data
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Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

The table below summarizes the fundamental physicochemical data for pivaloyl cyanide, which is crucial

for understanding its stability and handling requirements [1] [2].

Property Value | Description

CAS No. 42867-40-3

Molecular Formula CeHoNO

Molecular Weight 111.14 g/mol

Boiling Point 147°C

Flash Point 43°C

Density 0.940 g/cm3

Appearance Colorless to light yellow liquid
Recommended Storage Sealed container; 2-8°C

Stability and Handling Guidance

The data in the table points to several key stability and safety considerations:
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e Thermal Sensitivity: The recommendation for cold storage (2-8°C) [1] [3] strongly indicates that the
compound may degrade at room temperature or elevated temperatures.

¢ Flammability: The flash point of 43°C classifies pivaloyl cyanide as a flammable liquid [1]. Keep it
away from heat, sparks, and open flames.

¢ Moisture Sensitivity: As an acyl cyanide, the compound is likely highly reactive with water.
Hydrolysis would generate hydrogen cyanide (HCN) and pivalic acid. All manipulations must be
conducted under anhydrous conditions, preferably in a controlled atmosphere like a glovebox or using
standard Schlenk techniques.

¢ Reactivity: The molecule contains both an electrophilic carbonyl carbon and a nucleophilic nitrile
carbon, making it a versatile but reactive synthetic intermediate [2]. Its reactivity is further influenced
by the steric bulk of the pivaloyl group.

General Handling Protocol for Reactive & Moisture-
Sensitive Compounds

Since detailed experimental protocols for pivaloyl cyanide were not located, the workflow below outlines a

general standard operating procedure for handling a compound with its profile.
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Start: Retrieve from Storage

Inspect Container & Seal

Set Up Apparatus
(Dry Glassware, Inert Atmosphere)

Weigh/Syringe Compound
(in Fume Hood, Wear PPE)

Transfer to Reaction Vessel

Proceed with Synthesis

Quench & Dispose of Waste

Click to download full resolution via product page
General workflow for handling moisture-sensitive compounds like pivaloyl cyanide.

Key procedural steps include:
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e Preparation: Perform all operations in a certified fume hood. Wear appropriate Personal Protective

Equipment (PPE) including safety goggles, gloves, and a lab coat.
e Atmosphere Control: Ensure the compound is handled under an inert atmosphere, such as

nitrogen or argon.
e Material Transfer: If the compound is a liquid, use a dry syringe for transfer. For solids, use a dry

glovebox or a Schlenk line.
e Waste Disposal: Do not dispose of pivaloyl cyanide or its reaction mixtures in aqueous waste

streams. All waste must be collected and quenched in a safe, approved manner.

Research Context and Applications

Pivaloyl cyanide is recognized as a valuable intermediate in organic synthesis. The steric bulk of the
pivaloyl group can influence the outcome of reactions, and the cyano group can be converted into other
functionalities, such as carboxylic acids or amines [2]. Its use has been noted in the deoxygenation of

aromatic ketones and selective synthesis of secondary alcohols [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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